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Compound of Interest

Compound Name: ADX71743

Cat. No.: B15616913 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of ADX71743, a

selective negative allosteric modulator (NAM) of the metabotropic glutamate receptor 7

(mGlu7), in cell culture experiments.[1][2] Adherence to these guidelines will ensure accurate

and reproducible results in the investigation of mGlu7 signaling and its role in various

physiological and pathological processes.

Physicochemical Properties and Solubility
ADX71743 is a potent and selective tool for studying the function of the mGlu7 receptor.[1]

Understanding its physical and chemical characteristics is crucial for proper handling and

experimental design.
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Property Value Reference

Molecular Weight 269.34 g/mol

Formula C₁₇H₁₉NO₂

CAS Number 1431641-29-0

Solubility

DMSO: up to 100 mM (26.93

mg/mL) Ethanol: up to 100 mM

(26.93 mg/mL)

Storage
Store stock solutions at -20°C

or -80°C.

Mechanism of Action
ADX71743 acts as a negative allosteric modulator of the mGlu7 receptor.[1] This means it

binds to a site on the receptor distinct from the glutamate binding site and, in doing so, reduces

the receptor's response to glutamate. The mGlu7 receptor is a G protein-coupled receptor

(GPCR) that is typically coupled to Gαi/o proteins.[3] Activation of mGlu7 leads to the inhibition

of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[3] By

negatively modulating this receptor, ADX71743 can prevent this downstream signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ADX71743, a potent and selective negative allosteric modulator of metabotropic glutamate
receptor 7: in vitro and in vivo characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for ADX71743 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616913#how-to-prepare-adx71743-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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